Cas no 408314-78-3 (2-Chloro-4,5,8-trimethylquinoline)

• Product Name: 2-Chloro-4,5,8-trimethylquinoline
• CAS No: 408314-78-3
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 2134139
• PubChem ID: 269162
• Update Time: 2024-03-01

2-Chloro-4,5,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5,8-trimethylQuinoline
• NSC109756
• IPWYXJMZXVIHSF-UHFFFAOYSA-N
• Quinoline, 2-chloro-4,5,8-trimethyl-
• 2-Chloro-4,5,8-trimethylquinoline

• Inchi： 1S/C12H12ClN/c1-7-4-5-8(2)12-11(7)9(3)6-10(13)14-12/h4-6H,1-3H3
• InChI Key： IPWYXJMZXVIHSF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C(C)=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 205.0658271g/mol
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines